Cyclosporin A, 7-L-valine-
Cyclosporin A, 7-L-valine-
Cyclosporin D is a hydroxylated metabolite of cyclosporin A (CsA). Cyclosporin D and other cyclosporin metabolites have been found to have lower (<10%) immunosuppressant activity than cyclosporin A (CsA). Cyclosporin D has been found to reverse daunorubicin resistance in some resistant leukemia cells by possibly inhibiting the efflux functions of P-glycoprotein.
Brand Name:
Vulcanchem
CAS No.:
63775-96-2
VCID:
VC0020441
InChI:
InChI=1S/C63H113N11O12/c1-26-27-28-41(16)53(76)52-57(80)67-49(38(10)11)61(84)68(19)33-48(75)69(20)44(29-34(2)3)56(79)66-50(39(12)13)62(85)70(21)45(30-35(4)5)55(78)64-42(17)54(77)65-43(18)58(81)71(22)46(31-36(6)7)59(82)72(23)47(32-37(8)9)60(83)73(24)51(40(14)15)63(86)74(52)25/h26-27,34-47,49-53,76H,28-33H2,1-25H3,(H,64,78)(H,65,77)(H,66,79)(H,67,80)/b27-26+/t41-,42+,43-,44+,45+,46+,47+,49+,50+,51+,52+,53-/m1/s1
SMILES:
CC=CCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C(C)C)O
Molecular Formula:
C63H113N11O12
Molecular Weight:
1216.6 g/mol
Cyclosporin A, 7-L-valine-
CAS No.: 63775-96-2
Reference Standards
VCID: VC0020441
Molecular Formula: C63H113N11O12
Molecular Weight: 1216.6 g/mol
CAS No. | 63775-96-2 |
---|---|
Product Name | Cyclosporin A, 7-L-valine- |
Molecular Formula | C63H113N11O12 |
Molecular Weight | 1216.6 g/mol |
IUPAC Name | (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21,30-tri(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone |
Standard InChI | InChI=1S/C63H113N11O12/c1-26-27-28-41(16)53(76)52-57(80)67-49(38(10)11)61(84)68(19)33-48(75)69(20)44(29-34(2)3)56(79)66-50(39(12)13)62(85)70(21)45(30-35(4)5)55(78)64-42(17)54(77)65-43(18)58(81)71(22)46(31-36(6)7)59(82)72(23)47(32-37(8)9)60(83)73(24)51(40(14)15)63(86)74(52)25/h26-27,34-47,49-53,76H,28-33H2,1-25H3,(H,64,78)(H,65,77)(H,66,79)(H,67,80)/b27-26+/t41-,42+,43-,44+,45+,46+,47+,49+,50+,51+,52+,53-/m1/s1 |
Standard InChIKey | ZNVBEWJRWHNZMK-SYOLRUPNSA-N |
Isomeric SMILES | C/C=C/C[C@@H](C)[C@H]([C@H]1C(=O)N[C@H](C(=O)N(CC(=O)N([C@H](C(=O)N[C@H](C(=O)N([C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N([C@H](C(=O)N([C@H](C(=O)N([C@H](C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C(C)C)O |
SMILES | CC=CCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C(C)C)O |
Canonical SMILES | CC=CCC(C)C(C1C(=O)NC(C(=O)N(CC(=O)N(C(C(=O)NC(C(=O)N(C(C(=O)NC(C(=O)NC(C(=O)N(C(C(=O)N(C(C(=O)N(C(C(=O)N1C)C(C)C)C)CC(C)C)C)CC(C)C)C)C)C)CC(C)C)C)C(C)C)CC(C)C)C)C)C(C)C)O |
Description | Cyclosporin D is a hydroxylated metabolite of cyclosporin A (CsA). Cyclosporin D and other cyclosporin metabolites have been found to have lower (<10%) immunosuppressant activity than cyclosporin A (CsA). Cyclosporin D has been found to reverse daunorubicin resistance in some resistant leukemia cells by possibly inhibiting the efflux functions of P-glycoprotein. |
Synonyms | Val2-cyclosporine; |
Reference | Stiller, C. R., MD, and R. A. Ulan, MD. /Cyclosporin A: A Powerful Immunosuppressant./Canadian Medical Association 126 (1981): 1041-046. www.ncbi.gov. Web. 27 Aug. 2012.Crabtree, G. R., J. Nourse, and L. Timmermann. /The Mechanism of Action of Cyclosporin A and FK506./ Clinical Immunology and Immunotherapy (1996): 40-45.www.ncbi.gov. Web. 27 Aug. 2012.Wang, Paul C. et. al. /Isolation of 10 Cyclosporine Metabolites from Human Bile./ Drug Metabolism and Disposition 17.3 (1989): 292-96. Nih.gov. Web. 28 Oct. 2013. Copeland, Kenneth R. /Immunosuppressive Activity of Cyclosporine Metabolites Compared and Characterized by Mass Spectrometry and Nuclear Magnetic Resonance./Clinical Chemistry 36.2 (1990): 225-29. Web. 28 Oct. 2013. Matsuda, Staoshi. /Mechanisms of Action of Cyclosporine./ Immunopharmacology 47 (2000): 119-25. Elsevier. Web. 28 Oct. 2013. |
PubChem Compound | 5287819 |
Last Modified | Nov 11 2021 |
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